Cas no 65849-81-2 (3-(3-hydroxybutoxy)butan-1-ol)

3-(3-hydroxybutoxy)butan-1-ol structure
3-(3-hydroxybutoxy)butan-1-ol structure
Product Name:3-(3-hydroxybutoxy)butan-1-ol
CAS No:65849-81-2
MF:C8H18O3
MW:162.226723194122
CID:962654
PubChem ID:171694
Update Time:2025-04-19

3-(3-hydroxybutoxy)butan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 3-(3-hydroxybutoxy)butan-1-ol
    • 4-(4-hydroxybutan-2-yloxy)butan-2-ol
    • 1-Butanol, 3-(3-hydroxybutoxy)-
    • AI3-28420
    • HNV776ALV9
    • DTXSID00886785
    • 65849-81-2
    • EINECS 265-946-0
    • NS00087969
    • 3-(3-hydroxybutoxy)-1-butanol
    • SCHEMBL268055
    • HNXKBOZFEUCZHF-UHFFFAOYSA-N
    • 1, 3'-Dimethyl-3,3'-dihydrodipropyl ether
    • Inchi: 1S/C8H18O3/c1-7(10)4-6-11-8(2)3-5-9/h7-10H,3-6H2,1-2H3
    • InChI Key: HNXKBOZFEUCZHF-UHFFFAOYSA-N
    • SMILES: O(CCC(C)O)C(C)CCO

Computed Properties

  • Exact Mass: 162.12564
  • Monoisotopic Mass: 162.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 85.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 49.7Ų

Experimental Properties

  • Density: 0.997
  • Boiling Point: 278.4°C at 760 mmHg
  • Flash Point: 122.2°C
  • Refractive Index: 1.451
  • PSA: 49.69
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